Cas no 82866-92-0 ((2-hydroxyethyl)[11-[(2-hydroxyphenethyl)methylamino]undecyl]methylphenacylammonium chloride)

• Product name: (2-hydroxyethyl)[11-[(2-hydroxyphenethyl)methylamino]undecyl]methylphenacylammonium chloride
• CAS No: 82866-92-0
• MF: C₃₁H₄₉ClN₂O₃
• MW: 533.185368299484
• CID: 988267
• PubChem ID: 21149579

(2-hydroxyethyl)[11-[(2-hydroxyphenethyl)methylamino]undecyl]methylphenacylammonium chloride Chemical and Physical Properties

Names and Identifiers

• (2-hydroxyethyl)[11-[(2-hydroxyphenethyl)methylamino]undecyl]methylphenacylammonium chloride
• 2-hydroxyethyl-[11-[3-(2-hydroxyphenyl)propylamino]undecyl]-methyl-phenacylazanium,chloride
• NS00058575
• (2-Hydroxyethyl)(11-((2-hydroxyphenethyl)methylamino)undecyl)methylphenacylammonium chloride
• 82866-92-0
• EINECS 280-056-2

• Inchi： InChI=1S/C31H48N2O3.ClH/c1-32(23-21-29-19-13-14-20-30(29)35)22-15-8-6-4-3-5-7-9-16-24-33(2,25-26-34)27-31(36)28-17-11-10-12-18-28;/h10-14,17-20,34H,3-9,15-16,21-27H2,1-2H3;1H
• InChI Key： KHINYHOBHRBSJN-UHFFFAOYSA-N
• SMILES： CN(CCCCCCCCCCC[N+](C)(CCO)CC(=O)C1=CC=CC=C1)CCC2=CC=CC=C2O.[Cl-]

Computed Properties

• Exact Mass: 532.34300
• Monoisotopic Mass: 532.3431711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 20
• Complexity: 566
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77000
• LogP: 2.70320